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ALE Experimental Protocol for Sabinene Tolerance

This section provides a step-by-step methodology for performing ALE to enhance sabinene tolerance in E.

coli, based on established protocols [1].

e Step 1: Determine the Minimum Inhibitory Concentration (MIC) Inoculate 500 pL of a seed
culture of your strain (e.g., E. coli BL21(DE3)) into saline bottles containing 50 mL of LB medium.
Supplement the medium with sabinene to create a range of final concentrations (e.g., 0, 0.5, 1.0, 1.5,
2.0, 2.5, 3.0, 3.5, and 4.0 g/L). Seal the bottles and cultivate them in a shaker at 37°C for 24 hours. The
MIC is identified as the lowest concentration that almost completely inhibits growth, which for

BL21(DE3) was found to be 3.5 g/L. [2] [1].

e Step 2: Perform Serial Passaging Inoculate 500 pL of seed culture into 50 mL of LB medium
supplemented with sabinene at a concentration just below the MIC (e.g., 3.0 g/L). Cultivate at 37°C
for 24 hours. Then, transfer 1% of this culture (inoculation scale) into fresh medium with the same

sabinene concentration for another 24-hour cycle [1].

e Step 3: Gradually Increase Selection Pressure After the strain adapts (typically after 2 propagation
cycles at a given concentration), increase the sabinene concentration in the fresh medium in
increments (e.g., 0.6 g/L steps). Continue this serial passaging with increasing concentrations until the

desired tolerance level is achieved (e.g., up to 12 g/L) [2] [1].
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e Step 4: Isolate and Validate Evolved Strains Once a stable, tolerant population is obtained (e.g.,
after culturing for 3 cycles at the highest concentration), isolate single colonies via plate streaking.
Validate the improved tolerance of the evolved strain (e.g., named XYF(DE3)) by comparing its

growth curve with the parental strain in the presence of a sub-lethal concentration of sabinene [2] [1].

The workflow below summarizes the key stages of this ALE process.
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Key Genes & Reverse Engineering
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Genomic and transcriptomic analyses of an ALE-evolved E. coli strain revealed multiple genes involved in
sabinene tolerance. Reverse engineering confirmed that overexpressing the following genes significantly

improved tolerance in the parental BL21(DE3) strain [2] [3] [4].

¢ ybcK: A gene from the DLP12 prophage family. Its specific function is not fully known, but its
overexpression increased sabinene tolerance by 127.7% [2] [4].

e ygiZ: Encodes an inner membrane protein. Overexpression increased sabinene tolerance by 71.1%
and also improved sabinene production [2] [3].

e scpA: Encodes a subunit of methylmalonyl-CoA mutase, an enzyme involved in specific metabolic
pathways. Overexpression increased sabinene tolerance by 75.4% and also boosted production [2].

The table below summarizes the quantitative improvements from overexpressing these genes.

. Tolerance Increase in Impact on Sabinene
Gene Function .
BL21(DE3) Production
ybcK DLP12 prophage gene 127.7% Not Specified
ygiZ Inner membrane protein 71.1% Increased [2]
scpA Methylmalonyl-CoA 75.4% Increased [2]

mutase
Table 1: Key genes identified for improving sabinene tolerance and production in E. coli via reverse
engineering.

The following diagram illustrates the logical workflow from ALE to the identification and validation of these

key genes.
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Troubleshooting Common ALE Issues

e Problem: Slow or no growth after increasing sabinene concentration. Solution: The concentration
jump may be too large. Reduce the increment size (e.g., from 0.6 g/L to 0.3 g/L) and ensure more

propagation cycles (e.g., 3-4) at each intermediate concentration before proceeding [2] [5].

e Problem: Evolved strain loses tolerance after long-term storage or without selective pressure.
Solution: This indicates genetic instability. Isolate multiple clones at the end of ALE and re-test their
tolerance. For long-term applications, identify the key genetic mutations responsible (e.g., via genome

resequencing) and engineer them into a clean genetic background for a more stable phenotype [2] [3].
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e Problem: Evolved strain is tolerant but does not produce more sabinene. Solution: Tolerance
mechanisms may re-route metabolic resources. Ensure your production plasmids are transformed into
the evolved strain after ALE. Screening multiple evolved isolates can also help find those that couple

tolerance with high production [2] [6].

Experimental Designh & Data Summary

For your reference, the foundational study achieved the following results using the described ALE approach

in E. coli BL21(DE3) [2] [3] [7]:

. . Parental Strain Evolved Strain

Experimental Metric Improvement
BL21(DE3) XYF(DE3)

Max. Tolerated Sabinene ~3.5 g/L (MIC) 12 g/L ~3.4-fold
Growth with 0.6 g/L Distinct growth Normal growth Significant
Sabinene retardation
Sabinene Production 22.76 mg/L 191.76 mg/L 8.43-fold
(Glucose)
Key Mutations - 244 SNVs, 26 Indels Hypermutator

phenotype

Table 2: A summary of key experimental outcomes from the ALE study on E. coli for sabinene tolerance.

I hope this technical guide provides a solid foundation for your work. The integration of ALE with omics

technologies and reverse engineering is a powerful strategy for developing robust microbial cell factories.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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